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Compound of Interest

Compound Name: Iodine tribromide

Cat. No.: B1599007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodine tribromide (IBr₃), an interhalogen compound, is a dark brown, reactive liquid at room

temperature.[1] Its utility as a brominating agent and a Lewis acid makes it a valuable reagent

in various chemical syntheses and for applications in the semiconductor industry.[2] This

technical guide provides a comprehensive overview of iodine tribromide, focusing on its

Chemical Abstracts Service (CAS) number, detailed safety information, physicochemical

properties, and a protocol for its synthesis.

Physicochemical Properties of Iodine Tribromide
Iodine tribromide is characterized by the following properties:
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Property Value Reference

CAS Number 7789-58-4 [3]

Molecular Formula IBr₃ [3]

Molecular Weight 366.62 g/mol [3]

Appearance Dark brown liquid [1]

Density 3.41 g/mL at 20 °C

Molecular Geometry T-shaped [2]

Safety Data
The safe handling of iodine tribromide is paramount due to its corrosive nature. The following

table summarizes its key safety information based on the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.

Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage

Precautionary Statements:[3]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.
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P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicity Data:

Specific LD50 and LC50 data for iodine tribromide are not readily available. However, for

elemental iodine, the acute oral LD50 in rats is reported as 14,000 mg/kg.[4] It is crucial to

handle iodine tribromide with the utmost care, assuming high toxicity due to its corrosive

properties and the toxicity of its constituent elements.

Experimental Protocols
Synthesis of Iodine Tribromide

The most common method for preparing iodine tribromide is the direct combination of

elemental iodine and bromine.[2] Achieving a high yield and purity requires careful control of

the stoichiometry.

Materials and Equipment:

Elemental iodine (I₂)

Liquid bromine (Br₂)

A three-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar
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Inert atmosphere (e.g., nitrogen or argon) supply

Ice bath

Distillation apparatus (for purification, if necessary)

Procedure:

Set up the three-necked round-bottom flask equipped with a dropping funnel, a magnetic

stirrer, and an inlet/outlet for an inert atmosphere.

Place a stoichiometric amount of elemental iodine into the flask.

Under a continuous flow of an inert gas, slowly add a 1:3.2 molar ratio of liquid bromine to

the iodine from the dropping funnel while stirring the mixture in an ice bath to control the

exothermic reaction.[2] Maintaining a temperature of around 25°C is optimal for laboratory-

scale synthesis.[2]

Continue stirring the reaction mixture for 1-2 hours at 25°C to ensure the reaction goes to

completion.[2] A slight excess of bromine is used to ensure all the iodine reacts.[2]

The resulting dark brown liquid is crude iodine tribromide. If necessary, it can be purified by

fractional distillation under reduced pressure to remove any unreacted bromine or iodine

monobromide byproduct.

Visualizations
Caption: Safety information workflow for iodine tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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